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Compound of Interest

4-Amino-2-methoxy-5-nitrobenzoic
Compound Name: o
aci

cat. No.: B1266600

An In-depth Technical Guide to 4-Amino-2-methoxy-5-nitrobenzoic acid

This technical guide provides a detailed overview of the chemical properties, synthesis, and
potential applications of 4-Amino-2-methoxy-5-nitrobenzoic acid, a key intermediate in
various chemical syntheses. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical manufacturing.

Core Compound Properties

4-Amino-2-methoxy-5-nitrobenzoic acid is an aromatic organic compound with the molecular
formula CsHsN20s.[1] Its structure consists of a benzoic acid core substituted with an amino

group, a methoxy group, and a nitro group. These functional groups contribute to its reactivity
and utility as a chemical intermediate.

Physicochemical Data

The key quantitative data for 4-Amino-2-methoxy-5-nitrobenzoic acid are summarized in the
table below for easy reference.
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Property Value Source
Molecular Formula CsHsN20s PubChem[1]
Molecular Weight 212.16 g/mol PubChem[1]

4-amino-2-methoxy-5-
IUPAC Name ] ) ) PubChem[1]
nitrobenzoic acid

CAS Number 59338-90-8 ChemSrc[2]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 4-Amino-2-methoxy-5-
nitrobenzoic acid is not readily available in the provided search results, a general
understanding of its synthesis can be derived from protocols for structurally similar compounds.
The synthesis of related compounds often involves the nitration of an aminobenzoic acid
derivative, followed by other functional group manipulations.

It is mentioned that methyl 4-amino-5-nitro-o-anisate can be used as an intermediate in organic
synthesis and can be prepared by the amination reaction of 2-methoxy-5-nitrobenzoic acid.[3]

A synthesis protocol for a closely related compound, 4-amino-2-ethoxy-5-nitrobenzoic acid,
involves the hydrolysis of its methyl ester.[4] A similar approach could likely be adapted for the
synthesis of 4-Amino-2-methoxy-5-nitrobenzoic acid from its corresponding ester.

Representative Synthetic Workflow

The following diagram illustrates a plausible synthetic pathway for 4-Amino-2-methoxy-5-
nitrobenzoic acid, based on common organic chemistry reactions and the synthesis of
analogous compounds.
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Plausible Synthetic Pathway
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NaOH, H20 then H+)

4-Amino-2-methoxy-5-nitrobenzoic Acid

Click to download full resolution via product page

Caption: Plausible synthetic route for 4-Amino-2-methoxy-5-nitrobenzoic acid.

Potential Applications and Logical Workflow

As an intermediate, 4-Amino-2-methoxy-5-nitrobenzoic acid is valuable in the synthesis of
more complex molecules. Its bifunctional nature, with both an amino and a carboxylic acid
group, allows for a variety of subsequent chemical transformations. The nitro and methoxy
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groups also influence the reactivity of the aromatic ring and can be modified in further synthetic
steps.

The primary application suggested by the available information is in the synthesis of dyes.[3]
The chromophoric nitro group and the auxochromic amino group are common features in dye
molecules.

Potential Applications

4-Amino-2-methoxy-5-nitrobenzoic Acid Chemical Intermediate —>NEEHyEET o= RS i S
Dye Synthesis
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Caption: Logical workflow of potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Amino-2-methoxy-5-nitrobenzoic acid molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266600#4-amino-2-methoxy-5-nitrobenzoic-acid-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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